Sulphur Brown 1
Description
Sulphur Brown 1, also known as C.I. Sulphur Brown 1 or C.I. 53000, is a type of dye. It is a dark brown powder that is soluble in water, producing a green-black or brown color . The dye is produced by heating lignite and Sodium polysulfide and sulfur in a rolling roasting reactor . The reaction product’s color darkens as the temperature increases .
Synthesis Analysis
The manufacturing process of Sulphur Brown 1 involves heating lignite and Sodium polysulfide and sulfur in a rolling roasting reactor . Organic waste and sulfur and Sodium sulfide are heated under different temperatures ranging from 100 to 350°C . The higher the temperature, the darker the reaction product color .Chemical Reactions Analysis
Sulphur Brown 1 is produced through a series of chemical reactions involving lignite, Sodium polysulfide, and sulfur . The reactions occur at different temperatures, and the color of the resulting product darkens as the temperature increases .Physical And Chemical Properties Analysis
Sulphur Brown 1 is a dark brown powder that is soluble in water . It produces a green-black or brown color when dissolved in water . In concentrated sulfuric acid, it turns brown and releases hydrogen sulfide gas . When diluted, it precipitates as a brown substance .Safety and Hazards
properties
CAS RN |
1326-37-0 |
|---|---|
Product Name |
Sulphur Brown 1 |
Molecular Formula |
C13H26O |
Molecular Weight |
0 |
Origin of Product |
United States |
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